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Compound of Interest

Compound Name: Benzofuran-2-ylmethanethiol

Cat. No.: B15208174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of

benzofuran-2-ylmethanethiol, a versatile building block for the synthesis of novel heterocyclic

compounds with potential biological activity. The protocols detailed below offer starting points

for the exploration of its reactivity in key chemical transformations.

Introduction
Benzofuran derivatives are a prominent class of heterocyclic compounds that are widely

distributed in nature and exhibit a broad spectrum of biological activities, including

antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiol group at

the 2-methyl position of the benzofuran scaffold, yielding benzofuran-2-ylmethanethiol,
provides a reactive handle for a variety of chemical modifications. This allows for the

construction of diverse molecular architectures and the exploration of new chemical space in

drug discovery programs.

The nucleophilic nature of the thiol group in benzofuran-2-ylmethanethiol makes it an

excellent partner in S-alkylation, Michael additions, and cycloaddition reactions. These

reactions enable the facile introduction of various substituents and the formation of more

complex heterocyclic systems, paving the way for the development of novel therapeutic agents.
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Synthesis of Benzofuran-2-ylmethanethiol
While a direct synthetic protocol for benzofuran-2-ylmethanethiol is not readily available in

the literature, a plausible route can be adapted from the known synthesis of its furan analog,

furan-2-ylmethanethiol. The proposed synthesis involves a two-step one-pot procedure starting

from the commercially available benzofuran-2-methanol.

Proposed Synthetic Scheme:

Synthesis of Benzofuran-2-ylmethanethiol

Benzofuran-2-methanol

Isothiouronium Salt

1. Thiourea, HCl

Benzofuran-2-ylmethanethiol

2. NaOH, Heat

S-Alkylation of Benzofuran-2-ylmethanethiol

Benzofuran-2-ylmethanethiol

Thioether Derivative

R-X, Base
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Thia-Michael Addition

Benzofuran-2-ylmethanethiol

Michael Adduct

Michael Acceptor, Base

 

Diels-Alder Reaction

Benzofuran-2-ylmethanethiol

Cycloadduct

Dienophile, Heat

Potential Drug Discovery Workflow

Benzofuran-2-ylmethanethiol Library of Derivatives
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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